1-(3-methoxybenzyl)-6-oxo-N-[2-(1,3-thiazol-2-yl)ethyl]-3-piperidinecarboxamide

• IUPAC Name: 1-[(3-methoxyphenyl)methyl]-6-oxo-N-[2-(1,3-thiazol-2-yl)ethyl]piperidine-3-carboxamide
• InChI: InChI=1S/C19H23N3O3S/c1-25-16-4-2-3-14(11-16)12-22-13-15(5-6-18(22)23)19(24)21-8-7-17-20-9-10-26-17/h2-4,9-11,15H,5-8,12-13H2,1H3,(H,21,24)
• InChI Key: ARUKSSYDGNEYQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CC(CCC2=O)C(=O)NCCC3=NC=CS3
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

1-(3-methoxybenzyl)-6-oxo-N-[2-(1,3-thiazol-2-yl)ethyl]-3-piperidinecarboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been investigated.

Mechanism of Action

The mechanism of action of 1-(3-methoxybenzyl)-6-oxo-N-[2-(1,3-thiazol-2-yl)ethyl]-3-piperidinecarboxamide is not fully understood. However, it is believed to inhibit the activity of various enzymes by binding to their active sites. It may also interact with cell membranes and affect their permeability.
Biochemical and Physiological Effects:
1-(3-methoxybenzyl)-6-oxo-N-[2-(1,3-thiazol-2-yl)ethyl]-3-piperidinecarboxamide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. It has also been shown to induce apoptosis in cancer cells and to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-(3-methoxybenzyl)-6-oxo-N-[2-(1,3-thiazol-2-yl)ethyl]-3-piperidinecarboxamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize using standard laboratory techniques. It is also relatively stable and can be stored for extended periods of time. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret experimental results. Another limitation is that it may have off-target effects on other enzymes or cellular processes, which can complicate data interpretation.

Future Directions

There are several future directions for research on 1-(3-methoxybenzyl)-6-oxo-N-[2-(1,3-thiazol-2-yl)ethyl]-3-piperidinecarboxamide. One direction is to investigate its potential as an inhibitor of other enzymes and to determine its mechanism of action for each target. Another direction is to investigate its potential as a drug for the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, further studies are needed to determine its safety and toxicity profiles in animal models and in humans. Finally, more research is needed to optimize its synthesis method and to develop more efficient and cost-effective methods for large-scale production.

Synthesis Methods

1-(3-methoxybenzyl)-6-oxo-N-[2-(1,3-thiazol-2-yl)ethyl]-3-piperidinecarboxamide has been synthesized using various methods. One of the methods involves the reaction of 3-methoxybenzaldehyde, 2-(1,3-thiazol-2-yl)ethylamine, and piperidine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The product is obtained by filtration and purification using column chromatography.

Scientific Research Applications

1-(3-methoxybenzyl)-6-oxo-N-[2-(1,3-thiazol-2-yl)ethyl]-3-piperidinecarboxamide has been studied for its potential applications in scientific research. It has been investigated as a potential inhibitor of various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. It has also been studied for its potential anticancer activity and as a potential drug for the treatment of Alzheimer's disease.